2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one

• CAS No.: 79516-08-8
• Molecular Formula: C8H12OS2
• Molecular Weight: 188.3 g/mol
• IUPAC Name: 2,2,4,4-tetramethyl-5-sulfanylidenethiolan-3-one
• InChI: InChI=1S/C8H12OS2/c1-7(2)5(9)8(3,4)11-6(7)10/h1-4H3
• InChI Key: CIGBMQRTBBZPRN-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=O)C(SC1=S)(C)C)C

Description

2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one: is a sulfur-containing organic compound with a unique structure that includes a thiolan ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one typically involves the reaction of specific precursors under controlled conditions. One common method includes the reaction of 2,2,4,4-tetramethyl-1,3-cyclobutanediol with sulfur-containing reagents . The reaction conditions often require specific temperatures and catalysts to ensure the desired product is obtained.

Industrial Production Methods: In industrial settings, the production of 2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets industry standards .

Chemical Reactions Analysis

Types of Reactions: 2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones under specific conditions.

Reduction: Reduction reactions can convert the compound into thiols or other reduced forms.

Substitution: The thiolan ring allows for substitution reactions, where different functional groups can be introduced.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thiols .

Scientific Research Applications

Chemistry: In chemistry, 2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s sulfur-containing structure makes it of interest in biological research, particularly in the study of sulfur metabolism and enzyme interactions. It can be used as a probe to investigate the role of sulfur in biological systems .

Medicine: Research is ongoing to explore its efficacy in treating various diseases .

Industry: Industrially, the compound is used in the production of specialty chemicals and materials. Its unique properties make it valuable in the development of high-performance polymers and other advanced materials .

Mechanism of Action

The mechanism by which 2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The sulfur atom in the compound can form bonds with various biological molecules, influencing their activity and function. This interaction can modulate biochemical pathways and lead to specific biological effects .

Comparison with Similar Compounds

2,2,4,4-Tetramethyl-3-pentanone: This compound shares a similar tetramethyl structure but lacks the sulfur atom, resulting in different chemical properties.

Pinacolborane: Another compound with a similar ring structure but containing boron instead of sulfur, leading to different reactivity and applications.

Uniqueness: 2,2,4,4-Tetramethyl-5-sulfanylidenethiolan-3-one is unique due to its sulfur-containing thiolan ring, which imparts distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications .